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An In-depth Technical Guide on the Core Chemical Properties of Methyl 2-amino-5-
propylthiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-amino-5-propylthiophene-3-carboxylate is a substituted thiophene derivative

belonging to the class of 2-aminothiophenes. This scaffold is of significant interest in medicinal

chemistry and materials science due to its versatile reactivity and a broad spectrum of

biological activities. This technical guide provides a comprehensive overview of the known

chemical properties, synthesis, and potential applications of Methyl 2-amino-5-
propylthiophene-3-carboxylate, with a focus on presenting quantitative data and detailed

experimental protocols. Due to the limited availability of data for the title compound, information

from closely related analogs is included for comparative purposes.

Chemical and Physical Properties
Detailed experimental data for Methyl 2-amino-5-propylthiophene-3-carboxylate are not

extensively reported in the public domain. The following tables summarize the available data

for the title compound and its close structural analogs to provide a comparative

physicochemical profile.
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Table 1: Physical Properties of Methyl 2-amino-5-propylthiophene-3-carboxylate and Its

Analogs

Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Physical
Form

CAS
Number

Methyl 2-

amino-5-

propylthiophe

ne-3-

carboxylate

C9H13NO2S 199.27 Not available Not available Not available

Methyl 2-

aminothiophe

ne-3-

carboxylate[1

]

C6H7NO2S 157.19 76-81 Solid 4651-81-4

Methyl 2-

amino-5-

methylthioph

ene-3-

carboxylate[2

][3]

C7H9NO2S 171.22 Not specified Solid 19369-53-0

Methyl 3-

amino-4-

methylthioph

ene-2-

carboxylate[4

]

C7H9NO2S 171.22 85-88
Powder/Cryst

al
85006-31-1

Methyl 3-

aminothiophe

ne-2-

carboxylate[5

]

C6H7NO2S 157.19 62-64 Solid 22288-78-4
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Table 2: Spectroscopic Data for a Structurally Related Compound

While specific spectroscopic data for the title compound is not available, the following data for a

related derivative provides insight into the expected spectral characteristics.

Compound
¹H NMR (δ
ppm)

¹³C NMR (δ
ppm)

IR (cm⁻¹) MS (m/z) Reference

Ethyl 6-

methyl-4-

phenyl-2-oxo-

1,2,3,4-

tetrahydropyri

midine-5-

carboxylate

9.21 (brs, 1H,

NH), 7.76

(brs, 1H, NH),

7.34-7.24 (m,

5H, Ar-H),

5.17 (s, 1H),

4.01-3.96 (q,

2H, OCH₂),

2.26 (s, 3H,

CH₃), 1.11-

1.07 (t, 3H,

CH₃)

165.8, 152.6,

148.7, 145.3,

128.8, 128.5,

127.7, 126.7,

99.7, 59.6,

54.4, 18.2,

14.5

3639, 2967,

1896, 1608,

1223

260 (M⁺) [6]

Experimental Protocols
Synthesis via Gewald Reaction
The most common and efficient method for the synthesis of polysubstituted 2-aminothiophenes

is the Gewald reaction.[7][8][9][10] This one-pot, multi-component reaction involves the

condensation of a carbonyl compound, an active methylene nitrile, and elemental sulfur in the

presence of a basic catalyst.

Materials and Reagents:

Pentanal (for the 5-propyl substituent)

Methyl cyanoacetate

Elemental sulfur
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Morpholine (or another suitable base like triethylamine)

Methanol (or another suitable solvent like ethanol)

Standard laboratory glassware for organic synthesis

Magnetic stirrer and heating mantle

Rotary evaporator

Recrystallization or column chromatography apparatus

Detailed Protocol:

To a stirred mixture of pentanal (1 equivalent) and methyl cyanoacetate (1 equivalent) in

methanol, add morpholine (0.5 equivalents) dropwise at room temperature.

After the addition is complete, add elemental sulfur (1.1 equivalents) to the reaction mixture.

Heat the mixture to reflux (approximately 65 °C for methanol) and maintain for 2-4 hours.

The reaction progress should be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature. The product may

precipitate from the solution.

If a precipitate forms, collect the solid by vacuum filtration and wash with cold methanol.

If no precipitate forms, concentrate the reaction mixture under reduced pressure using a

rotary evaporator.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by flash

column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of

ethyl acetate in hexane).

Characterize the final product by spectroscopic methods (NMR, IR, MS) and determine its

melting point.

Diagram of the Gewald Reaction Workflow:
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Caption: A schematic workflow of the Gewald synthesis for Methyl 2-amino-5-
propylthiophene-3-carboxylate.

Reactivity and Potential Applications
The chemical reactivity of Methyl 2-amino-5-propylthiophene-3-carboxylate is primarily

dictated by the amino and ester functional groups, as well as the thiophene ring itself. The

amino group can be readily acylated, alkylated, or used in cyclization reactions to form fused

heterocyclic systems. The ester group can be hydrolyzed to the corresponding carboxylic acid

or converted to an amide.

The 2-aminothiophene core is a privileged scaffold in medicinal chemistry, and derivatives have

shown a wide range of biological activities.

Anticancer Agents: Numerous 2-aminothiophene derivatives have been reported to exhibit

significant antiproliferative activity against a variety of human cancer cell lines.[11][12] They

can induce apoptosis and interfere with the cell cycle.[11][12]

Antimicrobial Agents: The thiophene ring is a key structural component in many antimicrobial

compounds, and 2-aminothiophene derivatives are no exception.[13]

Building Blocks for Drug Discovery: These compounds are valuable starting materials for the

synthesis of thieno[2,3-d]pyrimidines, a class of fused heterocycles with diverse

pharmacological properties, including kinase inhibition.[14]

Logical Relationship of the Scaffold to its Applications:
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Caption: The progression from the core scaffold to potential therapeutic applications through

chemical modification.

Safety Information
While a specific safety data sheet for Methyl 2-amino-5-propylthiophene-3-carboxylate is

not available, related compounds are known to cause skin and eye irritation and may cause

respiratory irritation.[1][14][15] Standard laboratory safety precautions should be taken when

handling this compound, including the use of personal protective equipment such as gloves,

safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Conclusion
Methyl 2-amino-5-propylthiophene-3-carboxylate is a promising but undercharacterized

member of the 2-aminothiophene family. Based on the well-documented chemical and

biological properties of its analogs, it holds potential as a versatile building block for the

synthesis of novel compounds with applications in drug discovery and materials science. The
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Gewald reaction offers a straightforward and efficient route for its synthesis, enabling further

investigation into its specific properties and biological activities. This guide provides a

foundational understanding for researchers and scientists interested in exploring the potential

of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182007#methyl-2-amino-5-propylthiophene-3-
carboxylate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b182007#methyl-2-amino-5-propylthiophene-3-carboxylate-chemical-properties
https://www.benchchem.com/product/b182007#methyl-2-amino-5-propylthiophene-3-carboxylate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b182007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

